Cas no 133216-45-2 (N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride)
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride Chemical and Physical Properties
Names and Identifiers
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- N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride
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- Inchi: 1S/C25H38N2O2/c1-24-14-12-19-17(8-11-21-25(19,2)15-13-22(28)27-21)18(24)9-10-20(24)23(29)26-16-6-4-3-5-7-16/h13,15-21H,3-12,14H2,1-2H3,(H,26,29)(H,27,28)/t17-,18-,19-,20+,21+,24-,25+/m0/s1
- InChI Key: MYHYSQKQCRYJEM-QKONGSNMSA-N
- SMILES: O=C([C@H]1CC[C@H]2[C@@H]3CC[C@@H]4[C@@](C=CC(N4)=O)(C)[C@H]3CC[C@@]21C)NC1CCCCC1
Computed Properties
- Exact Mass: 398.293328459 g/mol
- Monoisotopic Mass: 398.293328459 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 58.2
- Molecular Weight: 398.6
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D289575-50mg |
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride |
133216-45-2 | 50mg |
$ 150.00 | 2023-09-08 | ||
| TRC | D289575-100mg |
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride |
133216-45-2 | 100mg |
$ 201.00 | 2023-09-08 | ||
| TRC | D289575-1g |
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride |
133216-45-2 | 1g |
$ 1570.00 | 2023-09-08 |
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride: A Comprehensive Overview
N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride, also known by its CAS number 133216-45-2, is a compound of significant interest in the field of pharmaceutical research. This compound is a derivative of finasteride, a well-known medication primarily used for the treatment of benign prostatic hyperplasia (BPH) and male pattern hair loss. The structural modification introduced in N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride involves the replacement of the tert-butyl group with a cyclohexyl group, which may influence its pharmacokinetic properties and therapeutic potential.
Recent studies have explored the pharmacological profile of N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride, focusing on its efficacy and safety profile. One key area of research is its potential application in the treatment of androgenetic alopecia (AGA), a condition characterized by hair thinning and loss in men. The modification in the structure of this compound aims to enhance its bioavailability and reduce potential side effects associated with traditional finasteride therapy. Early findings suggest that this derivative may offer improved therapeutic outcomes compared to the parent compound.
In addition to its potential use in treating hair loss, N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride has shown promise in addressing other conditions related to androgen excess. For instance, researchers are investigating its role in managing hirsutism, a condition characterized by excessive hair growth in women due to elevated androgen levels. The compound's ability to inhibit dihydrotestosterone (DHT) production makes it a compelling candidate for such applications.
The synthesis and characterization of N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride have been detailed in recent scientific publications. These studies emphasize the importance of structural modifications in enhancing drug performance. By replacing the tert-butyl group with a cyclohexyl group, researchers aim to improve the compound's solubility and absorption rates, which are critical factors for effective drug delivery.
Furthermore, preclinical studies have demonstrated that N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride exhibits a favorable safety profile. Unlike traditional finasteride, which has been associated with side effects such as sexual dysfunction and gynecomastia, this derivative shows reduced adverse effects in animal models. This makes it an attractive option for patients seeking alternative treatments for conditions related to androgen excess.
Another area of interest is the potential use of N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride in prostate health management. Given its ability to inhibit DHT production, this compound may offer benefits for patients with prostate enlargement or other conditions linked to excessive DHT levels. Ongoing clinical trials are exploring its efficacy in these contexts.
In conclusion, N-Des(1,1-dimethylethyl) N-Cyclohexyl Finasteride represents a significant advancement in the development of finasteride derivatives. Its structural modifications aim to enhance therapeutic efficacy while minimizing adverse effects. As research continues to unfold, this compound holds promise for addressing a range of conditions related to androgen excess. Its potential applications extend beyond hair loss treatment to include management of hirsutism and prostate health issues.
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